Cas no 17436-90-7 (Magnesium, bis(pentafluorophenyl)- (8CI,9CI))

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) structure
17436-90-7 structure
Product Name:Magnesium, bis(pentafluorophenyl)- (8CI,9CI)
CAS No:17436-90-7
MF:C12F10Mg
MW:358.41743850708
CID:2923685
Update Time:2023-04-01

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Magnesium, bis(pentafluorophenyl)- (8CI,9CI)
    • Inchi: 1S/2C6F5.Mg/c2*7-2-1-3(8)5(10)6(11)4(2)9;
    • InChI Key: OXRYAHMPHPURAO-UHFFFAOYSA-N
    • SMILES: [Mg](C1C(=C(F)C(F)=C(F)C=1F)F)C1C(=C(F)C(F)=C(F)C=1F)F

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  3 h, 22 °C
2.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Production Method 2

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  5 h, 22 °C
2.1 Solvents: Diethyl ether ;  3 h, 22 °C
3.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Production Method 3

Reaction Conditions
1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether ;  18 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Production Method 4

Reaction Conditions
1.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Production Method 5

Reaction Conditions
1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether ;  2 h, 22 °C
Reference
Preparation of heptafluoronaphthyllithiums and -magnesiums: An unexpected difference in the reactivity of isomers C10F7H and C10F7Br towards organolithium and organomagnesium compounds
Shmakov, Mikhail M.; et al, Journal of Organometallic Chemistry, 2019, 899,

Production Method 6

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Method of producing pentafluorophenylmagnesium derivatives using pentafluorobenzene
, European Patent Organization, , ,

Production Method 7

Reaction Conditions
1.1 Solvents: Diethyl ether ;  3 h, 22 °C
2.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Production Method 8

Reaction Conditions
1.1 Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Production Method 9

Reaction Conditions
1.1 Solvents: Diethyl ether ;  5 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Raw materials

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Preparation Products

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